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Compound of Interest

Compound Name: alpha-CEHC

Cat. No.: B041150 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for alpha-Carboxyethyl-hydroxychroman

(alpha-CEHC) is publicly available. The following guidance is based on the safety profile of its

parent compound, alpha-tocopherol (Vitamin E), and standard laboratory practices for handling

non-hazardous solid research chemicals. It is imperative to conduct a thorough risk

assessment before commencing any work.

This guide provides essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals working with alpha-CEHC. It includes detailed

operational and disposal plans to ensure safe and compliant laboratory practices.

Compound Information and Hazard Assessment
Alpha-CEHC is a water-soluble metabolite of alpha-tocopherol.[1] It is a white to off-white solid

supplied for research use only. While specific toxicological data for alpha-CEHC is not

available, its parent compound, alpha-tocopherol, is not classified as a hazardous substance.

Therefore, alpha-CEHC is presumed to have a low hazard potential. However, as with any

chemical of unknown toxicity, it should be handled with care to minimize exposure.

Physical and Chemical Properties:
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Property Value Source

Chemical Formula C₁₆H₂₂O₄ [2][3][4]

Molecular Weight 278.34 g/mol [2][4]

Appearance Solid [2]

Solubility

DMF: 20 mg/mlDMSO: 20

mg/mlEthanol: 10

mg/mlDMSO:PBS (pH 7.2)

(1:1): 0.25 mg/ml

[3][5]

Personal Protective Equipment (PPE)
Standard laboratory PPE is required to prevent skin and eye contact.

PPE Category Item Specification

Hand Protection Disposable nitrile gloves Standard laboratory grade.

Eye Protection
Safety glasses with side

shields or safety goggles
ANSI Z87.1 compliant.

Body Protection Laboratory coat Standard length, buttoned.

Respiratory Protection Not generally required

Use in a well-ventilated area. If

weighing fine powder that

could become airborne, a dust

mask or use of a fume hood is

recommended.

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the safe handling of alpha-CEHC from receipt to preparation of solutions.

Experimental Workflow for Handling alpha-CEHC:
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Receiving and Storage

Solution Preparation

Cleanup and Disposal

1. Receive Package

2. Inspect Container

3. Store at -20°C

4. Don PPE

5. Weigh Solid

6. Dissolve in Solvent

7. Label Solution Vial

8. Decontaminate Work Area

9. Dispose of Solid Waste 10. Dispose of Liquid Waste
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Waste Generated

Solid Waste?

Liquid Waste?

Non-hazardous
Solid Waste Bin

Yes

Rinse ContainerNo (Empty Container)

Non-hazardous
Liquid Waste Container

Yes

Regular Trash

Sanitary Sewer
(with copious amounts of water,

if permitted by institution)

Check Institutional Policy

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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